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Compound of Interest

Compound Name: Aluminum hydroxychloride

Cat. No.: B8809519 Get Quote

1. Introduction

The textile industry is a significant consumer of water and producer of complex, high-volume

wastewater.[1] This effluent is characterized by high chemical oxygen demand (COD),

biochemical oxygen demand (BOD), total suspended solids (TSS), strong coloration from

residual dyes, and fluctuating pH levels.[2] Polyaluminum chloride (PAC) has emerged as a

highly effective primary coagulant for treating this wastewater.[3][4] It is an inorganic polymer

with the general formula [Al₂(OH)nCl₆−n]m, which offers several advantages over traditional

coagulants like alum, including effectiveness over a broader pH range, lower dosage

requirements, faster floc settling, and reduced sludge production.[2][3][5] These application

notes provide a comprehensive overview, experimental protocols, and performance data for the

use of PAC in the remediation of textile industry wastewater.

2. Mechanism of Action

PAC functions as a coagulant by destabilizing colloidal and suspended particles in wastewater,

leading to their aggregation and subsequent removal.[6] The primary mechanisms involve:

Charge Neutralization: Upon addition to water, the highly positively charged polynuclear

hydroxy-bridged aluminum ions in PAC neutralize the negative surface charges of dye

molecules, colloids, and other suspended particles.[7][8] This reduction in electrostatic

repulsion allows the particles to approach each other.
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Sweep Flocculation (Enmeshment): At sufficient dosages, PAC hydrolyzes to form

amorphous aluminum hydroxide precipitates, Al(OH)₃.[7][9] These precipitates act as a

"sweep" mechanism, physically enmeshing and adsorbing colloidal particles into larger,

settleable flocs.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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